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Cat. No.: S748858

Get Quote

This table summarizes the key identifiers and physical properties of 2-fluoropropane (Isopropyl fluoride)

for quick reference [1] [2] [3].

Property Value

CAS Number 420-26-8

Molecular Formula C₃H₇F

Molecular Weight 62.09 g/mol

Boiling Point -10°C

Melting Point -133.4°C

Density 0.969

Vapor Pressure 2580 mmHg at 25°C

Hazard Codes F (Flammable)

The following diagram outlines the primary synthesis pathways for 2-fluoropropane as identified in the

technical literature.
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Frequently Asked Questions (FAQs)

Q1: What are the main industrial uses of 2-fluoropropane? 2-Fluoropropane has been studied or used in

several applications [3]:

Refrigerant: Its thermodynamic properties make it suitable for use as a refrigerant in cooling

systems.
Aerosol Propellant: It can serve as a propellant in aerosol products.

Chemical Synthesis & Solvent: It is used as a solvent and as a building block in the production of
other fluorinated chemicals.

Q2: Why is Hydrofluoric Acid (HF) a common reagent for this synthesis? Anhydrous Hydrogen Fluoride

(HF) is a fundamental fluorinating agent in industry due to its [4]:

Strong Acidity: It readily protonates alkenes to form carbocation intermediates.

Source of Fluoride: It provides the fluoride ion (F⁻) that attacks the carbocation.
Economic Viability: It is relatively cheap and can be recovered and reused in continuous systems,

which is advantageous for industrial-scale production.

Q3: What is the role of catalysts in the hydrofluorination of propene? Catalysts are used to facilitate the

fluorination reaction, particularly in the gas phase. Their primary role is to increase the reaction rate and

yield while potentially allowing the process to run at lower temperatures [4] [5]. Commonly mentioned

catalysts include chromium oxides and cobalt-based fluorides [5].
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Troubleshooting Guide: Low Yield in Synthesis

Here is a structured guide to help diagnose and resolve common issues that lead to low yields.

Synthesis Workflow & Troubleshooting

Start

Low Yield of 2-Fluoropropane

Check Reaction Mechanism Verify Catalyst System Review Purification Process

1. Markovnikov Addition
Ensure electrophilic addition

of HF to propene favors
the tertiary carbocation.

2. Catalyst Activity
Confirm catalyst is not

deactivated. CoF₃ and Cr oxides
are common choices.

3. Product Isolation
Use efficient separation

techniques (e.g., distillation)
to isolate product from

unreacted HF and polymers.

Yield Optimized
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Detailed Investigation & Solutions

1. Issue: Incorrect Regiochemistry (Not following Markovnikov's rule)

Problem: The reaction is not producing 2-fluoropropane as the major product.
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Solution: The electrophilic addition of HF to propene is expected to follow Markovnikov's rule,

where the fluorine atom adds to the more substituted carbon, forming 2-fluoropropane (isopropyl
fluoride) [4]. If you are getting a different isomer, the reaction conditions or mechanism must be re-

evaluated.

2. Issue: Catalyst Deactivation or Inefficiency

Problem: The reaction rate is slow, and conversion is low.

Solution:
Ensure the catalyst (e.g., Cr₂O₃ or CoF₃) is properly activated before use [5].

Check for catalyst poisoning by impurities in the propene feedstock. Use high-purity starting
materials.

Consider the physical form of the catalyst; porous structures and high surface area can be
critical for efficient fluorination in gas-phase reactions [3].

3. Issue: Competing Side Reactions

Problem: Formation of polymeric byproducts and tars.
Solution: This is a common side reaction when HF acts upon olefins [4].

Use an excess of anhydrous HF relative to the alkene to suppress oligomerization and
polymerization pathways [4].

Control the reaction temperature carefully, as elevated temperatures can favor side
reactions.

4. Issue: Inefficient Fluoride Ion Transfer

Problem: The carbocation intermediate is trapped by other nucleophiles or undergoes elimination
instead of fluorination.

Solution: The use of HF-base complexes (e.g., HF/pyridine) in polar solvents can enhance the
availability of solvated fluoride ions, facilitating the final bond-forming step [4].

Experimental Protocols: Key Methods from Literature

Method 1: Hydrofluorination of Propene with Anhydrous HF [4]

Procedure: Propylene is hydrofluorinated in the liquid phase with anhydrous HF at 0°C for 2 hours.
Reported Yield: Approximately 60%.

Key Consideration: This is a classic industrial method. Handling anhydrous HF requires specialized,
high-pressure equipment due to its high toxicity and corrosivity.
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Method 2: Catalytic Fluorination Over Cobalt Trifluoride [3]

Procedure: Fluorination of propane or propene can be carried out over a solid catalyst like cobalt(III)
trifluoride (CoF₃).
Key Insight: The mechanism is complex, involving both radical and carbocationic pathways. It is
noted that these reactions produce complex mixtures and are not ideal for preparative synthesis of

pure 2-fluoropropane, but they highlight the role of metal fluoride catalysts.

Key Technical Notes for Your Support Center

Safety First: All procedures involving anhydrous Hydrogen Fluoride (HF) must be conducted with
extreme caution. HF requires specialized corrosion-resistant apparatus (e.g., Hastelloy, Monel) and

strict personal protective equipment (PPE) due to its severe health and safety hazards [4].
Analytical Verification: Use gas chromatography (GC) and NMR spectroscopy to confirm the

identity and purity of the product and to quantify the isomeric ratio.
Data Gap Notice: The most specific yield data found (60% for liquid-phase HF with propene) is from

a 2002 review [4]. I hope this structured technical information provides a solid foundation for your
support center. Should you require deeper investigation into a specific synthesis method, please feel

free to ask.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [2-Fluoropropane: Basic Properties & Synthesis Methods].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b748858#optimizing-2-fluoropropane-synthesis-yield]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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